Cas no 1287203-24-0 ((2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1287203-24-0
• MF: C₁₈H₁₇BrO₄
• MW: 377.229184865952
• CID: 4692917
• Update Time: 2025-06-13

(2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• (E)-1-(4-bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C18H17BrO4/c1-21-16-11-7-13(17(22-2)18(16)23-3)6-10-15(20)12-4-8-14(19)9-5-12/h4-11H,1-3H3/b10-6+
• InChI Key： NRMDEAJWUFHBBT-UXBLZVDNSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC(=C(C=1OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 404
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1287203-24-0)

The compound (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1287203-24-0) is a chalcone derivative with significant potential in pharmaceutical research and organic synthesis. Chalcones, characterized by their α,β-unsaturated ketone structure, are widely studied for their bioactive properties, including anti-inflammatory, antioxidant, and anticancer activities. This particular derivative, featuring a 4-bromophenyl group and a 2,3,4-trimethoxyphenyl moiety, has garnered attention for its unique chemical reactivity and potential applications in drug discovery.

In recent years, the demand for novel chalcone derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one for their ability to modulate biological pathways and interact with enzyme targets. The presence of the bromine substituent enhances the compound's electrophilic character, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecular architectures for therapeutic agents.

The 2,3,4-trimethoxyphenyl group in this compound is another critical feature, contributing to its lipophilicity and membrane permeability. These properties are essential for bioavailability, a hot topic in drug development discussions. With the rise of computational chemistry and AI-driven drug design, scientists are increasingly exploring how structural modifications to chalcones like this one can optimize pharmacokinetic profiles. Questions such as "How do methoxy groups affect drug metabolism?" or "What are the best synthetic routes for brominated chalcones?" are frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is typically prepared via Claisen-Schmidt condensation, a classic method for chalcone synthesis. The reaction involves the condensation of a 4-bromoacetophenone with a 2,3,4-trimethoxybenzaldehyde under basic conditions. This process highlights the compound's role as a scaffold for diversification, enabling the creation of libraries of derivatives for high-throughput screening. Such libraries are invaluable in fragment-based drug discovery, a trending approach in precision medicine.

Beyond its pharmaceutical applications, this chalcone derivative is also relevant in material science. Its conjugated π-system and electron-withdrawing bromine make it a candidate for organic semiconductors and nonlinear optical materials. These applications align with the growing interest in sustainable materials and green chemistry, topics dominating scientific conferences and industry reports. Searches like "chalcones in organic electronics" or "brominated compounds for photovoltaics" reflect this interdisciplinary appeal.

In summary, (2E)-1-(4-Bromophenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1287203-24-0) exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its structural features and multifunctional potential make it a subject of ongoing investigation in both academia and industry. As the scientific community continues to explore structure-activity relationships and synthetic methodologies, this compound will likely remain a focal point in discussions about next-generation therapeutics and advanced materials.